molecular formula C12H9F2NO B8648920 4-Ethenyl-3,8-difluoro-6-methoxyquinoline CAS No. 724788-57-2

4-Ethenyl-3,8-difluoro-6-methoxyquinoline

Cat. No. B8648920
CAS RN: 724788-57-2
M. Wt: 221.20 g/mol
InChI Key: BIIZUACWTOBDIE-UHFFFAOYSA-N
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Description

4-Ethenyl-3,8-difluoro-6-methoxyquinoline is a useful research compound. Its molecular formula is C12H9F2NO and its molecular weight is 221.20 g/mol. The purity is usually 95%.
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properties

CAS RN

724788-57-2

Product Name

4-Ethenyl-3,8-difluoro-6-methoxyquinoline

Molecular Formula

C12H9F2NO

Molecular Weight

221.20 g/mol

IUPAC Name

4-ethenyl-3,8-difluoro-6-methoxyquinoline

InChI

InChI=1S/C12H9F2NO/c1-3-8-9-4-7(16-2)5-10(13)12(9)15-6-11(8)14/h3-6H,1H2,2H3

InChI Key

BIIZUACWTOBDIE-UHFFFAOYSA-N

Canonical SMILES

COC1=CC2=C(C(=CN=C2C(=C1)F)F)C=C

Origin of Product

United States

Synthesis routes and methods I

Procedure details

4-Bromo-3,8-difluoro-6-(methoxy)quinoline (0.63 g, 2.3 mmol) in DME (26 mL) under argon, was treated with tetrakis(triphenylphosphine)palladium(0) (0.13 g, 0.115 mmol) and the mixture stirred at room temperature for 20 minutes. Anhydrous potassium carbonate (0.32 g, 2.3 mmol), water (7 mL), and vinylborane:pyridine complex (see F. Kerins and D O'Shea J. Org. Chem. 2002, 67, 4968-4971) (0.22 g, 0.92 mmol) were added and the mixture was heated at 100° C. for 2 hr. It was cooled, diluted with water and extracted with ether, dried over magnesium sulfate and evaporated to dryness. After work-up the product was chromatographed on silica gel, eluting with 10% methanol in DCM to afford a white solid (0.46 g, 90%). MS (+ve ion electrospray) m/z 221 (MH+).
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Synthesis routes and methods II

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